N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C17H18N6O/c1-13-18-9-10-23(13)16-11-15(21-12-22-16)19-7-8-20-17(24)14-5-3-2-4-6-14/h2-6,9-12H,7-8H2,1H3,(H,20,24)(H,19,21,22)
• InChI Key: NPZXFVTVDBWJAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC(=C2)NCCNC(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of N-substituted imidazolylbenzamides, including compounds similar to N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide, involves complex chemical processes that aim to attach the imidazolyl group to the benzamide backbone. Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of various N-substituted imidazolylbenzamides, demonstrating the feasibility of incorporating the imidazol-1-yl moiety into benzamide compounds to achieve desired biological activities (Morgan et al., 1990).

Molecular Structure Analysis

The molecular structure of compounds in the N-substituted imidazolylbenzamide series, including our compound of interest, features a core structure where the imidazolyl ring is linked to a pyrimidinyl group, which is further connected to a benzamide moiety. This arrangement allows for a significant degree of structural flexibility and functionalization, enabling the synthesis of compounds with varied biological activities. Deng et al. (2010) analyzed the molecular structure of a related compound, providing insights into the planarity and spatial arrangement of the imidazol-pyrimidine-benzamide framework (Deng et al., 2010).